2-(4-Hydroxypiperidin-1-yl)benzaldehyde

• IUPAC Name: 2-(4-hydroxypiperidin-1-yl)benzaldehyde
• InChI: InChI=1S/C12H15NO2/c14-9-10-3-1-2-4-12(10)13-7-5-11(15)6-8-13/h1-4,9,11,15H,5-8H2
• InChI Key: IOZXWZKDOMWEAG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C2=CC=CC=C2C=O
• Molecular Formula: C12H15NO2
• DSSTOX Substance ID: DTXSID70602070
• Molecular Weight: 205.25 g/mol
• CAS No.: 291545-00-1

Description

2-(4-Hydroxypiperidin-1-yl)benzaldehyde (CAS 291545-00-1) is a benzaldehyde derivative substituted with a 4-hydroxypiperidine moiety at the ortho position. Its molecular formula is C₁₂H₁₅NO₂, with a molecular weight of 205.253 g/mol and a density of 1.204 g/cm³. Key physical properties include a boiling point of 379.5 °C and a flash point of 183.3 °C, reflecting its thermal stability. The compound’s polar surface area (PSA) is 40.54 Ų, and its LogP value of 1.525 suggests moderate lipophilicity, balancing solubility in both aqueous and organic phases.

Comparison with Similar Compounds

Table 1: Key Structural and Physical Comparisons

Compound Name	CAS Number	Molecular Formula	Key Structural Features	LogP	Boiling Point (°C)	Synthesis Yield (%)	Applications/Notes
2-(4-Hydroxypiperidin-1-yl)benzaldehyde	291545-00-1	C₁₂H₁₅NO₂	Ortho-hydroxypiperidine, aldehyde	1.52	379.5	Not specified	Intermediate for drug synthesis
2-(Piperidin-1-yl)benzaldehyde	34595-26-1	C₁₂H₁₅NO	Piperidine (no hydroxyl), aldehyde	~2.1*	~360*	Not specified	Simpler structure; higher lipophilicity
4-(4-Methylpiperazin-1-yl)benzaldehyde	Not available	C₁₂H₁₅N₂O	Para-methylpiperazine, aldehyde	~1.0*	~370*	60–75%	Enhanced solubility due to piperazine
4-[2-(Piperidin-1-yl)ethyl]benzaldehyde	1904190-30-2	C₁₄H₁₇NO	Ethyl-linked piperidine, aldehyde	~2.8*	~385*	Not specified	Agrochemical/pharmaceutical building block

*Estimated based on structural analogs.

Key Observations :

• Lipophilicity : The absence of a hydroxyl group in 2-(piperidin-1-yl)benzaldehyde increases LogP (~2.1 vs. 1.52), favoring membrane permeability but reducing water solubility.
• Synthetic Accessibility : 4-(4-Methylpiperazin-1-yl)benzaldehyde achieves higher yields (60–75%) under optimized conditions (e.g., solvent/base selection), whereas sulfonated analogs like 2-[(4-hydroxypiperidin-1-yl)sulfonyl]benzaldehyde show lower yields (~20%) due to steric and electronic challenges.

Derivatives with Heterocyclic or Halogen Modifications

Pyridine-Based Analogues

Compounds such as trans-4[-(2-(pyridin-2-yl)vinyl)]benzaldehyde () replace the piperidine ring with a pyridinylvinyl group. Such derivatives are often used in coordination chemistry or as fluorescent probes.

Halogenated Derivatives

4-Fluoro-2-((2-methylpiperidin-1-yl)methyl)benzaldehyde (CAS 1443312-21-7) incorporates a fluorine atom and a methylated piperidine.

Sulfonated and Nitrile Analogues

• 2-[(4-Hydroxypiperidin-1-yl)sulfonyl]benzaldehyde: The sulfonyl group enhances electrophilicity, making it reactive in nucleophilic substitutions. However, its synthesis yield is low (20%) compared to non-sulfonated analogs.
• 2-(4-Methylpiperidin-1-yl)benzonitrile (CAS 158115-67-4): Replacement of the aldehyde with a nitrile group shifts reactivity toward nucleophilic additions (e.g., forming amines or tetrazoles).